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Compound of Interest

Compound Name: 2-Butylhexanoic acid

Cat. No.: B1217910 Get Quote

A summary of the key physicochemical properties of 2-Butylhexanoic acid is presented in the

table below. This data is essential for its handling, characterization, and application in synthetic

chemistry.

Property Value Reference

IUPAC Name 2-butylhexanoic acid [2]

Synonyms
Dibutylacetic acid, Di-n-

butylacetic acid
[2]

CAS Number 3115-28-4 [2]

Molecular Formula C₁₀H₂₀O₂ [2]

Molecular Weight 172.26 g/mol [2]

Exact Mass 172.146329876 Da [2]

Topological Polar Surface Area 37.3 Å² [2]

GHS Hazard Statements

H315: Causes skin

irritationH318: Causes serious

eye damageH335: May cause

respiratory irritation

[2]
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The synthesis of 2-(bromomethyl)-2-butylhexanoic acid is a critical process for its use as a

pharmaceutical intermediate. An efficient, one-pot synthesis method has been developed that

is suitable for industrial-scale production, avoiding the need for hazardous reagents and

complex purification techniques like column chromatography.[1][3]
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Synthetic workflow for 2-(bromomethyl)-2-butylhexanoic acid.

Detailed Experimental Protocol
The following protocol outlines a one-pot synthesis of 2-(bromomethyl)-2-butylhexanoic acid.

Step 1: Dialkylation

In a suitable reaction vessel, a sodium alkoxide solution is prepared in an anhydrous alcohol.

Ethyl cyanoacetate is added dropwise to the alkoxide solution at room temperature.

A halogenated butane (e.g., bromobutane) is then added, and the reaction mixture is stirred

until the dialkylation is complete, which can be monitored by Thin Layer Chromatography

(TLC).
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Step 2: Reduction

Without isolation of the dialkylated intermediate, a reducing agent is added to the reaction

mixture.

The reaction is maintained at a controlled temperature (e.g., not exceeding 60°C) until the

reduction is complete, as indicated by TLC.[1]

Step 3: Bromination and Hydrolysis

The crude 2-butyl-2-(hydroxymethyl)hexanenitrile is then subjected to bromination and

hydrolysis.

Hydrobromic acid (40% aqueous solution) and concentrated sulfuric acid are added to the

intermediate in a three-necked flask.[1]

The mixture is heated to approximately 130-135°C for several hours. The reaction progress

is monitored by TLC.[1]

Purification
Upon completion of the reaction, the mixture is cooled, and dichloromethane (DCM) and

activated carbon are added.[1]

The mixture is filtered, and the pH of the filtrate is adjusted to 3-5 using a saturated sodium

carbonate solution.[1]

The organic phase is separated, washed with water and brine, and then dried over

anhydrous sodium sulfate.[1]

The solvent is removed under reduced pressure to yield a crude product, which is then

purified by recrystallization from petroleum ether to afford the final product as a white solid

with high purity.[1]

Characterization
The identity and purity of the synthesized 2-(bromomethyl)-2-butylhexanoic acid are

confirmed using various analytical techniques.
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Analytical Technique Purpose Key Observations

¹H NMR Spectroscopy

To confirm the molecular

structure and proton

environments.

The spectrum should show

characteristic signals for the

butyl and hexanoyl chains, as

well as a singlet for the

bromomethyl protons.

¹³C NMR Spectroscopy
To confirm the carbon

framework of the molecule.

The spectrum should be

consistent with the expected

number of carbon signals,

including the carbonyl carbon

of the carboxylic acid.

Infrared (IR) Spectroscopy
To identify the presence of key

functional groups.

A strong absorption band

corresponding to the C=O

stretch of the carboxylic acid is

expected.[3]

Mass Spectrometry (MS)

To determine the molecular

weight and fragmentation

pattern.

The mass spectrum should

show a molecular ion peak

consistent with the molecular

weight of the compound.

Biological Activity and Applications
The primary application of 2-Butylhexanoic acid and its derivatives is in drug development. 2-

(bromomethyl)-2-butylhexanoic acid is a key intermediate in the synthesis of 1,2,5-

benzothiadiazepine derivatives. These compounds are potent modulators of bile acid

transporters, such as the apical sodium-dependent bile acid transporter (ASBT) and the

hepatic bile acid transporter (LBAT).[1] By inhibiting these transporters, these derivatives can

modulate bile acid circulation, which has therapeutic implications for a variety of diseases.
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Constipation

Therapeutic Application
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Application of 2-(bromomethyl)-2-butylhexanoic acid in drug development.

Conclusion
2-Butylhexanoic acid, and more specifically its derivative 2-(bromomethyl)-2-butylhexanoic
acid, represents a valuable and versatile building block in modern medicinal chemistry. The

development of efficient and scalable synthetic routes has made it an attractive starting

material for the synthesis of complex pharmaceutical agents. Its role as a key intermediate in

the creation of bile acid modulators highlights its importance in the development of new

treatments for a range of diseases. This technical guide provides a solid foundation for

researchers and drug development professionals working with this compound, from its

synthesis and purification to its characterization and application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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